Cas no 77-79-2 (2,5-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 2,5-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 77-79-2
• MF: C₄H₆O₂S
• MW: 118.154240131378
• MDL: MFCD00005481
• CID: 563383
• PubChem ID: 6498
• Update Time: 2025-10-19

2,5-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Thiophene,2,5-dihydro-, 1,1-dioxide
• 3-SULFOLENE
• 2,5-Dihydrothiophene 1,1-Dioxide
• 2,5-Dihydro-1-thiophene-1,1-dione
• Butadienesulfone
• Sulfolene
• Butadiene sulfone
• Thiophene, 2,5-dihydro-, 1,1-dioxide
• beta-Sulfolene
• 2,5-Dihydrothiophene sulfone
• 2,5-Dihydrothiophene dioxide
• 2,5-dihydrothiophene-1,1-dioxide
• Sulfol-3-ene
• Thiophene, dihydro-, 1,1-dioxide
• Butadiene sulfone, 98%
• 1-Thia-3-cyclopentene 1,1-dioxide
• MBDNRNMVTZADMQ-UHFFFAOYSA-N
• Z6003L44MN
• WLN: T5SW CUTJ
• DSSTox_CID
• EINECS 201-059-7
• CAS-77-79-2
• CCRIS 569
• 3-SULFOLENE [MI]
• DTXSID6021294
• 2,5-dihydrothiophen-1,1-dioxide
• 2,5-dihydro-1??-thiophene-1,1-dione
• FT-0638069
• HSDB 2903
• F74854
• NSC-56373
• 2,5-Dihydrothiophene, 1,1-dioxide
• UNII-Z6003L44MN
• Q601018
• F1294-0012
• InChI=1/C4H6O2S/c5-7(6)3-1-2-4-7/h1-2H,3-4H
• BRN 0107004
• NCGC00249061-01
• Z57161872
• .beta.-Sulfolene
• NSC48532
• Butadiene-2,2,5,5-D4 sulfone
• Tox21_302817
• AI3-23457
• MFCD00005481
• CHEMBL3182104
• 2,5-Dihydro-thiophene 1,1-dioxide
• NCI-C04557
• 2,5-dihydrothiophene s,s-dioxide
• CHEBI:194619
• Tox21_201532
• SCHEMBL93157
• sulpholene
• NSC 48532
• NSC-119477
• NCGC00259082-01
• D0557
• NS00022788
• NSC119477
• AKOS000119153
• Thiophene,5-dihydro-, 1,1-dioxide
• NCGC00256473-01
• 2,5-dihydro-1lambda6-thiophene-1,1-dione
• 77-79-2
• NSC-48532
• NSC56373
• 3-Sulfolene-D6
• EN300-18108
• AS-60909
• 5-17-01-00177 (Beilstein Handbook Reference)
• DTXCID801294
• FT-0616388
• Thiophene, 2,5dihydro, 1,1dioxide
• betaSulfolene
• 1Thia3cyclopentene 1,1dioxide
• 2,5Dihydrothiophene 1,1dioxide
• STK331115
• DB-045441
• 2,5Dihydrothiophene sulfone
• THIOPHENE, 2-5-DIHYDRO-1.1-DIOXIDE
• DB-056257
• 2,5Dihydrothiophene dioxide

• MDL： MFCD00005481
• Inchi： 1S/C4H6O2S/c5-7(6)3-1-2-4-7/h1-2H,3-4H2
• InChI Key： MBDNRNMVTZADMQ-UHFFFAOYSA-N
• SMILES： S1(CC=CC1)(=O)=O
• BRN： 0107004

Computed Properties

• Exact Mass: 118.00900
• Monoisotopic Mass: 118.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.3
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 190.71°C (rough estimate)
• Flash Point: >230 °F
• Refractive Index: 1.4765 (estimate)
• Solubility: 130g/l
• Water Partition Coefficient: Soluble in water, ethanol, benzene, ether.
• Stability/Shelf Life: Stable, but decomposes above the melting point. Combustible. Incompatible with strong oxidizing agents.
• PSA: 42.52000
• LogP: 1.05180
• Merck: 8956
• Solubility: Soluble in water and organic solvents

2,5-dihydro-1lambda6-thiophene-1,1-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H303-H319
• Warning Statement： P264-P280-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：UN 3335
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： S26-S37-S39
• RTECS：XM9100000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,5-dihydro-1lambda6-thiophene-1,1-dione

Recent Advances in the Study of 2,5-dihydro-1lambda6-thiophene-1,1-dione (CAS: 77-79-2) in Chemical Biology and Pharmaceutical Research

2,5-dihydro-1lambda6-thiophene-1,1-dione (CAS: 77-79-2) is a sulfur-containing heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its potential as a versatile scaffold for drug development, particularly in the design of enzyme inhibitors and bioactive molecules. This research brief synthesizes the latest findings on this compound, highlighting its applications, mechanisms of action, and future directions in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,5-dihydro-1lambda6-thiophene-1,1-dione derivatives exhibit potent inhibitory activity against cysteine proteases, a class of enzymes implicated in various diseases, including cancer and parasitic infections. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's pharmacophore, resulting in derivatives with improved selectivity and bioavailability. These findings underscore the compound's potential as a lead structure for developing novel therapeutics.

In another breakthrough, a team from the University of Cambridge reported in Nature Chemical Biology that 2,5-dihydro-1lambda6-thiophene-1,1-dione can act as a Michael acceptor, enabling covalent modification of target proteins. This property was leveraged to develop selective probes for studying protein function in live cells, opening new avenues for chemical biology research. The study also highlighted the compound's compatibility with bioorthogonal chemistry, further expanding its utility in probing biological systems.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of 2,5-dihydro-1lambda6-thiophene-1,1-dione derivatives. A 2024 paper in Organic Letters described a novel catalytic system that enables enantioselective synthesis of these compounds, addressing previous challenges related to stereocontrol. This development is expected to accelerate the exploration of chiral derivatives for asymmetric catalysis and drug discovery.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2,5-dihydro-1lambda6-thiophene-1,1-dione-based therapeutics. Future research directions include investigating prodrug strategies to enhance metabolic stability and conducting in vivo efficacy studies to validate preclinical findings. The compound's unique reactivity profile continues to inspire innovative applications, positioning it as a valuable tool in both medicinal chemistry and chemical biology.